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Compound of Interest

Compound Name:
1-(3-Aminophenyl)imidazolidin-2-

one

Cat. No.: B1291180 Get Quote

Technical Guide: 1-(3-Aminophenyl)imidazolidin-
2-one
An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity 1-(3-
Aminophenyl)imidazolidin-2-one, including its chemical structure, identifiers, and

physicochemical properties. Due to the limited availability of specific experimental data for this

compound in peer-reviewed literature, this document also presents general methodologies for

the synthesis of the imidazolidin-2-one scaffold and discusses the broad biological significance

of this chemical class, providing context for its potential applications in research and drug

development.

Compound Identification and Chemical Structure
1-(3-Aminophenyl)imidazolidin-2-one is a heterocyclic organic compound featuring a phenyl

group substituted with an amine at the meta-position, which is in turn attached to an

imidazolidin-2-one ring. The imidazolidin-2-one moiety is a five-membered ring containing two

nitrogen atoms and a carbonyl group.

IUPAC Name: 1-(3-Aminophenyl)imidazolidin-2-one
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Synonyms: 1-(3-aminophenyl)-2-imidazolidinone

Chemical Structure:

The structure is characterized by a saturated five-membered urea ring linked to an aniline

moiety.

Physicochemical and Identification Data
The following table summarizes key quantitative data and identifiers for 1-(3-
Aminophenyl)imidazolidin-2-one, compiled from chemical supplier databases.[1]

Property Value Reference

Molecular Formula C₉H₁₁N₃O [1]

Molecular Weight 177.20 g/mol [1]

CAS Number 938459-14-4 [1]

MDL Number MFCD09055391

Physical Form Solid

Purity ≥95%

InChI Key
BPKSYMQSNOQBGA-

UHFFFAOYSA-N

SMILES String Nc1cccc(c1)N2CCNC2=O

Storage Temperature

Room temperature, under inert

atmosphere, keep in dark

place

Synthesis of the Imidazolidin-2-one Scaffold
While a specific, detailed experimental protocol for the synthesis of 1-(3-
Aminophenyl)imidazolidin-2-one is not readily available in the cited literature, the

imidazolidin-2-one core can be constructed through several established synthetic routes.[2]
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One of the most direct methods involves the cyclization of a 1,2-diamine with a carbonylating

agent.[2][3]

This protocol is a representative example for the synthesis of an N-substituted imidazolidin-2-

one from a corresponding N-substituted ethylenediamine derivative.

1. Materials:

N-substituted-1,2-ethanediamine
Carbonyldiimidazole (CDI) or similar phosgene equivalent (e.g., triphosgene)
Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))
Inert atmosphere (Nitrogen or Argon)

2. Procedure:

To a solution of the N-substituted-1,2-ethanediamine (1.0 equivalent) in anhydrous THF
under a nitrogen atmosphere, add carbonyldiimidazole (1.1 equivalents) portion-wise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the residue by flash column chromatography on silica gel, eluting with an appropriate
solvent system (e.g., ethyl acetate/hexane) to yield the desired 1-substituted-imidazolidin-2-
one.

3. Characterization:

Confirm the structure of the product using spectroscopic methods such as ¹H-NMR, ¹³C-
NMR, and Mass Spectrometry.

Below is a generalized workflow for the synthesis of the imidazolidin-2-one scaffold.
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General Synthesis Workflow for Imidazolidin-2-one
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1,2-Diamine

Cyclization Reaction
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General synthesis workflow for imidazolidin-2-ones.

Biological and Pharmacological Context
The imidazolidin-2-one scaffold is a privileged structure in medicinal chemistry, appearing as a

core component in numerous biologically active compounds and FDA-approved drugs.[3] Its

derivatives have demonstrated a wide spectrum of pharmacological activities.
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Biological Activity
Examples of Imidazolidin-
2-one Derivatives

Reference

Anticancer

Derivatives showing cytotoxic

effects against liver, breast,

and other cancer cell lines.

[3][4]

Antiviral

CCR5 receptor antagonists

developed for potential HIV

treatment.

[4]

Antimicrobial

Compounds effective against

multidrug-resistant bacteria,

both Gram-positive and Gram-

negative.

[4]

Enzyme Inhibition

Inhibition of

acetylcholinesterase and

butyrylcholinesterase for

potential Alzheimer's

treatment.

[5]

Antioxidant

Various imidazolidine

derivatives have been reported

to exhibit antioxidant

properties.

[4]

Given its structure as an aniline derivative of the imidazolidin-2-one core, 1-(3-
Aminophenyl)imidazolidin-2-one serves as a versatile chemical building block. The primary

amine on the phenyl ring provides a reactive handle for further chemical modification, allowing

for the synthesis of a diverse library of more complex molecules for screening in drug discovery

programs.

Safety Information
Based on available supplier data, 1-(3-Aminophenyl)imidazolidin-2-one is classified with the

following hazards.
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Hazard Information Details Reference

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation)

Precautionary Statements

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

Users should consult the full Safety Data Sheet (SDS) from the supplier before handling this

chemical and use appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["1-(3-Aminophenyl)imidazolidin-2-one" chemical
structure and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291180#1-3-aminophenyl-imidazolidin-2-one-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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